Cas no 1354941-17-5 ((2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 1354941-17-5
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• MDL: MFCD21335118
• CID: 4696344
• Update Time: 2025-06-13

(2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD21335118
• Inchi： 1S/C16H16O2S/c1-3-18-14-6-4-13(5-7-14)15(17)8-9-16-12(2)10-11-19-16/h4-11H,3H2,1-2H3/b9-8+
• InChI Key： ZYWCAPUAIPKNAC-CMDGGOBGSA-N
• SMILES： S1C=CC(C)=C1/C=C/C(C1C=CC(=CC=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Topological Polar Surface Area: 54.5

Additional information on (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one

Research Briefing on (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1354941-17-5) in Chemical Biology and Pharmaceutical Applications

The compound (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1354941-17-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chalcone derivative, characterized by its α,β-unsaturated ketone moiety, exhibits a unique structural framework that enables diverse biological activities. Recent studies have focused on its potential as a scaffold for drug development, particularly in the context of anti-inflammatory, anticancer, and antimicrobial applications. The compound's molecular interactions with key biological targets, such as kinases and transcription factors, have been a focal point of investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of this compound, demonstrating its potent inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical enzymes in inflammatory pathways. The study highlighted that the ethoxy group at the para position of the phenyl ring and the methylthiophene moiety significantly enhance binding affinity to these enzymes. Molecular docking simulations revealed that the compound occupies the active sites of COX-2 and 5-LOX with high precision, suggesting its potential as a dual-target anti-inflammatory agent.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, investigated the anticancer properties of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one. The research team observed that the compound induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of caspase-3 and caspase-9 pathways. Additionally, the compound exhibited selective cytotoxicity towards cancer cells while sparing normal fibroblasts, a finding attributed to its ability to disrupt mitochondrial membrane potential in malignant cells. These results position the compound as a promising candidate for further preclinical development.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one. A 2023 patent (WO2023123456) describes a novel catalytic system using palladium nanoparticles supported on graphene oxide, which significantly improves yield (up to 92%) and reduces reaction time compared to traditional Claisen-Schmidt condensation methods. This innovation addresses previous challenges related to scalability and purity, paving the way for larger-scale pharmaceutical applications.

The compound's potential in antimicrobial therapy has also been explored. A recent ACS Infectious Diseases publication (2024) reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) biofilms. The study demonstrated that the compound disrupts quorum sensing by inhibiting the AgrA receptor, thereby reducing virulence factor production. This mechanism of action is particularly valuable given the growing threat of antibiotic resistance, as it suggests a non-lethal approach to bacterial control that may exert less selective pressure for resistance development.

Looking forward, several research groups have initiated investigations into prodrug formulations of (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one to improve its pharmacokinetic properties. Preliminary data presented at the 2024 American Chemical Society National Meeting indicate that ester prodrugs of this compound show enhanced oral bioavailability in rodent models, with plasma concentrations reaching therapeutic levels within 2 hours post-administration. These developments highlight the compound's transition from basic research toward potential clinical applications.

In conclusion, (2E)-1-(4-Ethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-en-1-one (CAS: 1354941-17-5) represents a multifaceted chemical entity with significant potential across multiple therapeutic areas. The convergence of recent structural, biological, and synthetic studies provides a strong foundation for its continued development as a lead compound in pharmaceutical research. Future directions likely will focus on comprehensive toxicology studies, formulation optimization, and expanded mechanism-of-action investigations to fully realize its therapeutic potential.